![molecular formula C14H11FO3 B6399057 3-(5-Fluoro-2-hydroxyphenyl)-2-methylbenzoic acid, 95% CAS No. 1261972-57-9](/img/structure/B6399057.png)
3-(5-Fluoro-2-hydroxyphenyl)-2-methylbenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(5-Fluoro-2-hydroxyphenyl)-2-methylbenzoic acid (5-F2HPMB) is a synthetic organic compound with a wide range of applications in scientific research. It is a white crystalline solid with a melting point of 147-148°C and a molecular weight of 246.19 g/mol. 5-F2HPMB is a highly reactive compound, making it a useful tool for organic synthesis and drug development.
Mechanism of Action
3-(5-Fluoro-2-hydroxyphenyl)-2-methylbenzoic acid, 95% acts as a nucleophile, attacking electrophilic centers in organic molecules. This allows it to be used as a reagent in organic synthesis, as it can be used to form new bonds between molecules. It is also used as a catalyst in drug development, as it can speed up the rate of reactions.
Biochemical and Physiological Effects
3-(5-Fluoro-2-hydroxyphenyl)-2-methylbenzoic acid, 95% has been found to be non-toxic in both in vitro and in vivo studies. It does not have any known adverse effects on human health, making it a safe and effective tool for scientific research.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-(5-Fluoro-2-hydroxyphenyl)-2-methylbenzoic acid, 95% in lab experiments is its high reactivity. This allows it to be used to quickly and efficiently form new bonds between molecules, making it a valuable tool for organic synthesis. However, it is also important to note that 3-(5-Fluoro-2-hydroxyphenyl)-2-methylbenzoic acid, 95% is a highly reactive compound, and thus must be handled with caution in the lab.
Future Directions
There are a number of potential future applications for 3-(5-Fluoro-2-hydroxyphenyl)-2-methylbenzoic acid, 95%. These include its use in the synthesis of new pharmaceuticals, its use as a fluorescent probe for imaging and detection in biological systems, and its use as a catalyst in drug development. It could also be used in the development of new materials, as its high reactivity makes it a valuable tool for forming new bonds between molecules. Additionally, further research could be done to explore its potential as a therapeutic agent.
Synthesis Methods
3-(5-Fluoro-2-hydroxyphenyl)-2-methylbenzoic acid, 95% can be synthesized by the reaction of 5-fluoro-2-hydroxybenzaldehyde and 2-methylbenzoic acid in the presence of sulfuric acid. The reaction is carried out at a temperature of 80-90°C for 2-3 hours. The reaction yields a pale yellow solid which is then recrystallized in ethanol to obtain the desired product.
Scientific Research Applications
3-(5-Fluoro-2-hydroxyphenyl)-2-methylbenzoic acid, 95% has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in drug development, and as a fluorescent probe for imaging and detection in biological systems. It has also been used in the synthesis of various pharmaceuticals and biologically active compounds.
properties
IUPAC Name |
3-(5-fluoro-2-hydroxyphenyl)-2-methylbenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FO3/c1-8-10(3-2-4-11(8)14(17)18)12-7-9(15)5-6-13(12)16/h2-7,16H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTMPTAIFAXNNNU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1C(=O)O)C2=C(C=CC(=C2)F)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20689437 |
Source
|
Record name | 5'-Fluoro-2'-hydroxy-2-methyl[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20689437 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261972-57-9 |
Source
|
Record name | 5'-Fluoro-2'-hydroxy-2-methyl[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20689437 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.